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Compound of Interest

Compound Name: EP009

Cat. No.: B607333 Get Quote

For Immediate Reference: EP009 is classified as hazardous waste. It is harmful if swallowed

and very toxic to aquatic life with long-lasting effects. Dispose of contents and containers to an

approved waste disposal plant.[1]

This document provides detailed procedures for the safe and compliant disposal of the

chemical compound EP009 (CAS No. 1462951-30-9)[1]. Adherence to these guidelines is

critical to ensure the safety of laboratory personnel and to prevent environmental

contamination.

Hazard Classification and Safety Data
EP009 is a hazardous substance requiring special disposal considerations. The following table

summarizes its hazard classifications based on the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS)[1].

Hazard Classification GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects
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The disposal of EP009 must be handled by a licensed hazardous waste disposal service. The

following protocol outlines the steps for laboratory personnel to prepare EP009 for collection.

Materials Required:

Appropriate Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.

A designated, leak-proof, and clearly labeled hazardous waste container. The container must

be compatible with EP009 and not be composed of materials that are strong acids/alkalis or

strong oxidizing/reducing agents[1].

Hazardous waste tags or labels as required by your institution's Environmental Health and

Safety (EHS) department.

Procedure:

Container Preparation:

Select a waste container that is in good condition, free of cracks or leaks, and has a

secure, tight-fitting lid.

Affix a hazardous waste label to the container. Fill out all required information, including

the full chemical name ("EP009"), CAS number (1462951-30-9), and the hazard

characteristics (Toxic, Environmental Hazard).

Waste Collection:

Carefully transfer any unwanted EP009, including any contaminated materials (e.g.,

pipette tips, gloves, weighing boats), into the designated hazardous waste container.

Avoid mixing EP009 with other incompatible waste streams, particularly strong acids,

alkalis, or strong oxidizing and reducing agents[1].

Keep the waste container closed at all times, except when adding waste.

Storage Pending Disposal:
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Store the sealed and labeled waste container in a designated hazardous waste

accumulation area within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from drains or water sources

to prevent environmental release[1].

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of EP009 down the drain or in the regular trash. This is a violation of

environmental regulations due to its high aquatic toxicity[1].

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of EP009.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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